N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide

• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• IUPAC Name: 2-(4-acetamidophenoxy)-N-[(Z)-benzylideneamino]acetamide
• InChI: InChI=1S/C17H17N3O3/c1-13(21)19-15-7-9-16(10-8-15)23-12-17(22)20-18-11-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,19,21)(H,20,22)/b18-11-
• InChI Key: GRYNJPBEMWVVAK-WQRHYEAKSA-N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)OCC(=O)N/N=C\C2=CC=CC=C2
• SMILES: CC(=O)NC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=CC=C2

Description

N-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide, also known as BAPH, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. BAPH is a hydrazone derivative and has been shown to exhibit a range of biological activities, making it a promising candidate for further research and development.

Mechanism of Action

The exact mechanism of action of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways involved in disease processes. N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide has been shown to inhibit the activity of enzymes such as tyrosine kinase and cyclooxygenase-2, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation and cancer.
Biochemical and Physiological Effects:
N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various disease models, as well as improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide is its broad range of biological activities, which make it a promising candidate for further research and development. However, N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide also has some limitations, including its relatively low solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide, including:
1. Further investigation of its mechanism of action and potential targets for therapeutic intervention.
2. Development of more stable and soluble analogs of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide for improved experimental use.
3. Evaluation of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide's potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
4. Investigation of the potential synergistic effects of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide with other drugs or therapies.
5. Exploration of the use of N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide as a diagnostic tool for the detection of disease biomarkers.
In conclusion, N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide is a promising compound with a wide range of potential applications in the field of medicinal chemistry. Further research is needed to fully understand its mechanism of action and potential therapeutic uses, but its broad range of biological activities make it a promising candidate for further development.

Synthesis Methods

N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide can be synthesized through a multi-step process involving the reaction of 4-acetylamino-phenol with ethyl chloroacetate, followed by the reaction of the resulting intermediate with hydrazine hydrate and benzaldehyde. The final product, N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide, is obtained through the condensation of the resulting hydrazone intermediate with benzaldehyde.

Scientific Research Applications

N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a range of biological activities, including antitumor, antiviral, and anti-inflammatory effects. N'-Benzylidene-2-[4-(acetylamino)-phenoxy]acetohydrazide has also been investigated for its potential as a therapeutic agent for the treatment of diseases such as cancer, Alzheimer's disease, and Parkinson's disease.